3β-Hydroxy-5α-pregnan-20-one Sulfate Pyridine Salt
3β-Hydroxy-5α-pregnan-20-one Sulfate Pyridine Salt
Brand Name:
Vulcanchem
CAS No.:
124107-38-6
VCID:
VC0153642
InChI:
InChI=1S/C21H34O5S.C5H5N/c1-13(22)17-6-7-18-16-5-4-14-12-15(26-27(23,24)25)8-10-20(14,2)19(16)9-11-21(17,18)3;1-2-4-6-5-3-1/h14-19H,4-12H2,1-3H3,(H,23,24,25);1-5H/t14-,15-,16-,17+,18-,19-,20-,21+;/m0./s1
SMILES:
CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OS(=O)(=O)O)C)C.C1=CC=NC=C1
Molecular Formula:
C26H39NO5S
Molecular Weight:
477.66
3β-Hydroxy-5α-pregnan-20-one Sulfate Pyridine Salt
CAS No.: 124107-38-6
Reference Standards
VCID: VC0153642
Molecular Formula: C26H39NO5S
Molecular Weight: 477.66
| CAS No. | 124107-38-6 |
|---|---|
| Product Name | 3β-Hydroxy-5α-pregnan-20-one Sulfate Pyridine Salt |
| Molecular Formula | C26H39NO5S |
| Molecular Weight | 477.66 |
| IUPAC Name | [(3S,5S,8R,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate;pyridine |
| Standard InChI | InChI=1S/C21H34O5S.C5H5N/c1-13(22)17-6-7-18-16-5-4-14-12-15(26-27(23,24)25)8-10-20(14,2)19(16)9-11-21(17,18)3;1-2-4-6-5-3-1/h14-19H,4-12H2,1-3H3,(H,23,24,25);1-5H/t14-,15-,16-,17+,18-,19-,20-,21+;/m0./s1 |
| Standard InChIKey | MRONXFCVCNETJP-AWZBIKFLSA-N |
| SMILES | CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OS(=O)(=O)O)C)C.C1=CC=NC=C1 |
| Last Modified | Aug 20 2021 |
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